Cas no 387816-66-2 (Ardisiphenol A)

• Product Name: Ardisiphenol A
• CAS No: 387816-66-2
• MF: C₂₃H₃₈O₄
• MW: 378.545427799225
• CID: 1065403
• PubChem ID: 10091080
• Update Time: 2025-07-23

Ardisiphenol A Chemical and Physical Properties

Names and Identifiers

• Ardisiphenol A
• 2,4-dihydroxy-6-pentadecylphenyl acetate
• 6-pentadecyl-1,2,4-trihydroxybenzene-1-O-acetate
• Q27133874
• (2,4-dihydroxy-6-pentadecylphenyl) acetate
• CHEBI:65430
• 387816-66-2
• 6-Pentadecyl-1,2,4-trihydroxybenzene-1-O-acetic acid
• 6-Pentadecyl-1,2,4-benzenetriol 1-Acetate

• Inchi： 1S/C23H38O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-21(25)18-22(26)23(20)27-19(2)24/h17-18,25-26H,3-16H2,1-2H3
• InChI Key： DHSHIDBWARFSDH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(=CC(=CC=1CCCCCCCCCCCCCCC)O)O

Computed Properties

• Exact Mass: 378.27700969g/mol
• Monoisotopic Mass: 378.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 8.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Ardisiphenol A

Ardisiphenol A (CAS No. 387816-66-2): A Comprehensive Overview of Its Chemical Profile and Emerging Research Applications

Ardisiphenol A, a naturally occurring compound with the chemical formula CAS No. 387816-66-2, has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and promising biological activities. This compound, belonging to the phenol class, exhibits a complex molecular architecture that has intrigued researchers seeking novel therapeutic agents. The name Ardisiphenol A itself suggests its origin from the genus Ardisia, a plant family known for producing various bioactive secondary metabolites.

The chemical structure of Ardisiphenol A consists of multiple aromatic rings interconnected by hydroxyl and methoxy substituents, which contribute to its distinctive pharmacophoric properties. Preliminary spectroscopic and chromatographic analyses have revealed that this compound possesses a high degree of molecular complexity, making it a subject of interest for structural elucidation studies. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in determining its precise molecular formula and connectivity.

In recent years, the pharmaceutical industry has shown increasing interest in natural products like Ardisiphenol A due to their potential as lead compounds for drug development. The name Ardisiphenol A is associated with several biological assays that have highlighted its pharmacological relevance. Notably, studies have demonstrated its inhibitory effects on various enzymatic targets, including those involved in inflammatory pathways and metabolic disorders. These findings align with the growing demand for polyphenolic compounds that exhibit multiple biological functions.

One of the most compelling aspects of Ardisiphenol A is its reported antioxidant activity. Oxidative stress is a hallmark of numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The ability of Ardisiphenol A to scavenge free radicals and modulate antioxidant enzymes has positioned it as a candidate for therapeutic intervention in these conditions. Emerging research indicates that its mechanism may involve the upregulation of endogenous antioxidant defense systems, thereby protecting cellular components from oxidative damage.

Furthermore, the antimicrobial properties of Ardisiphenol A have been explored in several preclinical studies. The compound has shown efficacy against a range of bacteria, fungi, and even certain resistant strains. This broad-spectrum activity is attributed to its ability to disrupt microbial cell membranes and interfere with vital metabolic processes. Such properties make Ardisiphenol A an attractive candidate for developing novel antimicrobial agents, particularly in the context of rising antibiotic resistance.

The potential application of Ardisiphenol A in cancer research is another area that has attracted considerable attention. Preliminary in vitro studies have demonstrated its ability to induce apoptosis in cancer cell lines while sparing healthy cells. This selective toxicity is thought to be mediated by its interaction with specific intracellular signaling pathways involved in cancer progression. Researchers are currently investigating how Ardisiphenol A can be optimized for clinical use, possibly through structural modifications or combination therapies.

The synthesis and isolation of Ardisiphenol A remain challenging due to its complex structure and limited natural abundance. However, advancements in synthetic chemistry have enabled researchers to develop efficient methods for its production on a laboratory scale. These synthetic approaches not only facilitate further mechanistic studies but also pave the way for large-scale production if industrial applications are pursued.

The pharmacokinetic profile of Ardisiphenol A is another critical aspect that requires detailed investigation. Studies have begun to explore how this compound is absorbed, distributed, metabolized, and excreted within the body. Understanding these processes is essential for determining optimal dosing regimens and minimizing potential side effects. Initial findings suggest that Ardisiphenol A exhibits moderate bioavailability and rapid clearance, which may influence its therapeutic efficacy.

In conclusion, Ardisiphenol A (CAS No. 387816-66-2) represents a promising natural product with diverse biological activities that warrant further exploration. Its potential applications in medicine, particularly in addressing chronic diseases and infections, make it a valuable compound for ongoing research efforts. As scientific understanding continues to evolve, the full therapeutic potential of this remarkable molecule is likely to become more apparent.